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Compound of Interest

Compound Name: BMS-707035

Cat. No.: B606244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-707035 is a potent and specific inhibitor of the human immunodeficiency virus type 1

(HIV-1) integrase enzyme.[1][2] As a strand transfer inhibitor (INSTI), it represents a critical

class of antiretroviral drugs. Its mechanism of action involves blocking the final step of proviral

DNA integration into the host cell genome, a crucial stage in the HIV-1 replication cycle.[1][3]

Recent studies have also explored its potential activity against other viral targets, such as the

main protease of SARS-CoV-2.[4] These application notes provide detailed protocols for the

use of BMS-707035 in cell culture-based assays to evaluate its antiviral efficacy and

cytotoxicity.

Mechanism of Action
BMS-707035 specifically targets the HIV-1 integrase, a key enzyme in the retroviral pre-

integration complex. The binding of BMS-707035 to the integrase enzyme is a mutually

exclusive event with the binding of the target host DNA.[1][2] This prevents the covalent

insertion of the reverse-transcribed viral DNA into the host cell's chromosome, effectively

halting the viral replication cycle.
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The following tables summarize the in vitro efficacy and cytotoxicity of BMS-707035 from

various studies.

Parameter Value Assay Conditions Reference

IC50 (HIV-1 Integrase

Strand Transfer)
15 nM Enzyme Assay [1][2][5]

IC50 (HIV-1 Integrase

DNA Strand Transfer)
14 nM Enzyme Assay [4]

EC50 (Antiviral

Activity against HIV-1)
2 nM

In the presence of

10% Fetal Bovine

Serum (FBS)

[6]

EC50 (Antiviral

Activity against HIV-1)
17 nM

In the presence of 15

mg/mL human serum

albumin

[6]

EC50 (SARS-CoV-2

Replication)
0.27 µM Infected Huh7.5 cells [4]

CC50 (Cytotoxicity) ≥45 µM Several cell lines [6]

IC50: Half-maximal inhibitory concentration; EC50: Half-maximal effective concentration; CC50:

Half-maximal cytotoxic concentration.
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HIV-1 Integration Pathway and Inhibition by BMS-707035
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General Workflow for BMS-707035 Antiviral Assay

1. Prepare and Seed Target Cells
(e.g., MT-2, Huh7.5)

3. Infect Cells with Virus
(e.g., HIV-1, SARS-CoV-2)

 in the presence of BMS-707035

2. Prepare Serial Dilutions of BMS-707035

4. Incubate for a Defined Period

5. Measure Antiviral Effect
(e.g., p24 ELISA, Reporter Gene Assay, CPE)

6. Data Analysis and EC50 Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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